Cas no 1956381-96-6 (2-(Trifluoromethyl)nicotinimidamide hydrochloride)
2-(Trifluoromethyl)nicotinimidamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)nicotinimidamide hydrochloride
-
- Inchi: 1S/C7H6F3N3.ClH/c8-7(9,10)5-4(6(11)12)2-1-3-13-5;/h1-3H,(H3,11,12);1H
- InChI Key: BZJBHECPKVVDTO-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C(C(=N)N)=CC=CN=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 202
- Topological Polar Surface Area: 62.8
2-(Trifluoromethyl)nicotinimidamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029207187-5g |
2-(Trifluoromethyl)nicotinimidamide hydrochloride |
1956381-96-6 | 97% | 5g |
$2110.50 | 2023-09-02 | |
| Alichem | A029207187-10g |
2-(Trifluoromethyl)nicotinimidamide hydrochloride |
1956381-96-6 | 97% | 10g |
$2982.84 | 2023-09-02 | |
| Alichem | A029207187-25g |
2-(Trifluoromethyl)nicotinimidamide hydrochloride |
1956381-96-6 | 97% | 25g |
$5539.56 | 2023-09-02 | |
| Ambeed | A543346-1g |
2-(Trifluoromethyl)nicotinimidamide hydrochloride |
1956381-96-6 | 97% | 1g |
$533.0 | 2024-07-28 |
2-(Trifluoromethyl)nicotinimidamide hydrochloride Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(Trifluoromethyl)nicotinimidamide hydrochloride
Research Brief on 2-(Trifluoromethyl)nicotinimidamide hydrochloride (CAS: 1956381-96-6)
2-(Trifluoromethyl)nicotinimidamide hydrochloride (CAS: 1956381-96-6) is a chemically modified nicotinamide derivative that has garnered significant attention in recent pharmaceutical research due to its potential therapeutic applications. This compound, characterized by the presence of a trifluoromethyl group, exhibits unique physicochemical properties that enhance its bioavailability and metabolic stability. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates targeting various diseases, including infectious diseases, metabolic disorders, and cancer.
One of the most notable aspects of 2-(Trifluoromethyl)nicotinimidamide hydrochloride is its ability to act as a precursor in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and inflammatory diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and PI3K, which are key targets in oncology. The trifluoromethyl group in the compound's structure is believed to contribute to its enhanced binding affinity and selectivity for these kinase targets.
In addition to its applications in oncology, recent studies have highlighted the potential of 2-(Trifluoromethyl)nicotinimidamide hydrochloride in antimicrobial drug development. The compound's unique chemical structure allows it to interfere with bacterial and viral replication mechanisms, making it a promising candidate for combating resistant strains of pathogens. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against SARS-CoV-2, the virus responsible for COVID-19, by inhibiting viral protease activity.
The synthesis and optimization of 2-(Trifluoromethyl)nicotinimidamide hydrochloride have also been a focus of recent research. Advances in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production of this compound. These innovations are critical for ensuring its availability for preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into how modifications to the compound's structure can enhance its therapeutic efficacy and reduce off-target effects.
Despite its promising potential, challenges remain in the development of 2-(Trifluoromethyl)nicotinimidamide hydrochloride as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a compelling subject for ongoing investigation. Future studies are expected to explore its applications in combination therapies and its potential as a scaffold for the design of next-generation pharmaceuticals.
In conclusion, 2-(Trifluoromethyl)nicotinimidamide hydrochloride (CAS: 1956381-96-6) represents a promising frontier in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its value as a research tool and therapeutic candidate. As synthetic and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.
1956381-96-6 (2-(Trifluoromethyl)nicotinimidamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)